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Compound of Interest

Compound Name: 5,6-Didehydroginsenoside Rd

Cat. No.: B15144490

Technical Guide: 5,6-Didehydroginsenoside Rd

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-Didehydroginsenoside Rd is a minor dammarane-type saponin that has been isolated
from the roots of Panax notoginseng (Burk.) F. H. Chen, a well-known traditional Chinese
medicine. As a derivative of the more extensively studied Ginsenoside Rd, this compound is of
interest to researchers investigating the structure-activity relationships of ginsenosides. This
technical guide provides a summary of the currently available information on 5,6-
Didehydroginsenoside Rd.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5,6-Didehydroginsenoside Rd is
presented in the table below.
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Property Value Reference
CAS Number 1268459-68-2

Molecular Weight 945.14 g/mol

Molecular Formula C48H80018

Source Roots of Panax notoginseng

Appearance White amorphous solid

) >98.0% (commercially
Purity )
available)

-20°C for 3 years; 4°C for 2

years

Storage (Powder)

-80°C for 6 months; -20°C for 1

Storage (In Solvent)
month

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 5,6-Didehydroginsenoside Rd
are not extensively reported in the peer-reviewed literature. However, the initial isolation and
characterization provide a methodological basis for its extraction and purification.

Isolation and Purification Workflow

The following diagram illustrates the general workflow for the isolation of 5,6-
Didehydroginsenoside Rd from the roots of Panax notoginseng.
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Isolation Workflow for 5,6-Didehydroginsenoside Rd
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 To cite this document: BenchChem. [5,6-Didehydroginsenoside Rd CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144490#5-6-didehydroginsenoside-rd-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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